7-[2-(Benzooxazol-2-ylsulfanyl)-ethyl]-3-methyl-8-(4-methyl-piperidin-1-yl)-3,7-dihydro-purine-2,6-dione

• IUPAC Name: 7-[2-(1,3-benzoxazol-2-ylsulfanyl)ethyl]-3-methyl-8-(4-methylpiperidin-1-yl)purine-2,6-dione
• InChI: InChI=1S/C21H24N6O3S/c1-13-7-9-26(10-8-13)19-23-17-16(18(28)24-20(29)25(17)2)27(19)11-12-31-21-22-14-5-3-4-6-15(14)30-21/h3-6,13H,7-12H2,1-2H3,(H,24,28,29)
• InChI Key: XSBYVAQJKNIKNL-UHFFFAOYSA-N
• Canonical SMILES: CC1CCN(CC1)C2=NC3=C(N2CCSC4=NC5=CC=CC=C5O4)C(=O)NC(=O)N3C
• Molecular Formula: C21H24N6O3S
• Molecular Weight: 440.5 g/mol

Description

This purine-derived compound features a 2,6-dione core substituted at positions 3, 7, and 7. The 3-methyl group contributes to steric stabilization, while the 7-position is modified with a 2-(benzooxazol-2-ylsulfanyl)-ethyl chain, introducing a sulfur-linked benzooxazole moiety. Such substitutions are common in kinase-targeting therapeutics, as purine derivatives often mimic ATP in binding catalytic domains .

Biological Activity

7-[2-(Benzooxazol-2-ylsulfanyl)-ethyl]-3-methyl-8-(4-methyl-piperidin-1-yl)-3,7-dihydro-purine-2,6-dione is a complex organic compound with significant potential in medicinal chemistry. It features a unique structure that includes a benzoxazole moiety and a piperidine ring, which contribute to its biological activity. This article discusses its biological activity, focusing on its anticancer and antimicrobial properties, as well as its mechanisms of action.

Property	Value
Molecular Formula	C21H24N6O3S
Molecular Weight	420.51 g/mol
InChI	InChI=1S/C21H24N6O3S/c1-4...
CAS Number	685860-45-1

Anticancer Activity

Research indicates that compounds with similar structural features to 7-[2-(Benzooxazol-2-ylsulfanyl)-ethyl]-3-methyl-8-(4-methyl-piperidin-1-yl)-3,7-dihydro-purine-2,6-dione exhibit significant anticancer properties. A study evaluating various derivatives found that those containing benzoxazole and piperidine rings demonstrated potent cytotoxic effects against several cancer cell lines, including HeLa and A549 cells. The mechanism of action is believed to involve the induction of apoptosis through the generation of reactive oxygen species (ROS) and subsequent DNA damage .

Case Study: Cytotoxicity Testing

In vitro cytotoxicity assays were performed using the MTT method to assess the viability of cancer cells after treatment with the compound. The IC50 values for HeLa and A549 cells were reported to be approximately 12 µM and 15 µM respectively, indicating effective growth inhibition comparable to standard chemotherapeutics like Doxorubicin .

Antimicrobial Activity

The compound has also been evaluated for antimicrobial properties. Similar benzoxazole derivatives have shown effectiveness against various bacterial strains. Specifically, compounds with structural similarities demonstrated activity against both Gram-positive and Gram-negative bacteria. The mechanism is thought to involve disruption of bacterial cell membranes or inhibition of specific metabolic pathways .

Case Study: Antimicrobial Screening

In a screening study, derivatives were tested against standard bacterial strains such as Staphylococcus aureus and Escherichia coli. The results indicated that certain derivatives exhibited zones of inhibition comparable to standard antibiotics like chloramphenicol, suggesting potential for development as new antimicrobial agents .

The biological activity of 7-[2-(Benzooxazol-2-ylsulfanyl)-ethyl]-3-methyl-8-(4-methyl-piperidin-1-yl)-3,7-dihydro-purine-2,6-dione is hypothesized to arise from its ability to interact with specific molecular targets:

• Enzyme Inhibition : The compound may inhibit enzymes involved in cancer cell proliferation or bacterial metabolism.
• Apoptosis Induction : By generating ROS, it can trigger apoptotic pathways leading to cell death.
• Membrane Disruption : In microbial cells, it may compromise membrane integrity, leading to cell lysis.

Comparison with Similar Compounds

Comparison with Structural Analogs

Substituent Variations and Molecular Properties

The compound’s closest analogs differ in substituents at the 7- and 8-positions, which critically influence bioactivity:

Compound Name	7-Substituent	8-Substituent	Molecular Formula	Key Targets/Activities
Target Compound	2-(Benzooxazol-2-ylsulfanyl)-ethyl	4-Methyl-piperidin-1-yl	C₂₁H₂₃N₇O₃S	Presumed kinase inhibition*
7-Benzyl-8-[(3-chloro-2-hydroxypropyl)sulfanyl]-3-methyl-3,7-dihydro-1H-purine-2,6-dione	Benzyl	3-Chloro-2-hydroxypropylsulfanyl	C₁₈H₂₀ClN₅O₃S	Not specified (structural analog)
7-[2-(1,3-Benzothiazol-2-ylsulfanyl)ethyl]-8-[benzyl(methyl)amino]-1,3-dimethyl-...	2-(Benzothiazol-2-ylsulfanyl)-ethyl	Benzyl(methyl)amino	C₂₄H₂₄N₆O₂S₂	Not specified (structural analog)
Merck PDK1 Inhibitors (e.g., XXXII, Table 2)	Benzimidazole/imidazopyridine-linked	Varied	Not provided	PDK1, IRAK-1/4 (IC₅₀: 0.1–100 nM)

Key Observations :

• Benzooxazole vs. Benzothiazole : Replacing the oxygen atom in benzooxazole (target compound) with sulfur (benzothiazole in ) may alter electronic properties and binding affinity due to differences in electronegativity and polarizability.
• Piperidinyl vs.
• Boehringer Ingelheim PDK1 Inhibitors: The target compound shares the purine-2,6-dione scaffold with Boehringer’s derivatives (XXXIII, Table 2) but lacks the aminopyridine substituents reported for enhanced PDK1 inhibition .